Cas no 2172577-93-2 (1-{1-[(2,2-Dimethylpropoxy)carbonyl]piperidin-3-yl}-3,3-difluorocyclobutane-1-carboxylic acid)

• Product Name: 1-{1-[(2,2-Dimethylpropoxy)carbonyl]piperidin-3-yl}-3,3-difluorocyclobutane-1-carboxylic acid
• CAS No: 2172577-93-2
• MF: C₁₆H₂₅F₂NO₄
• MW: 333.370812177658
• CID: 5965508
• PubChem ID: 165598084
• Update Time: 2025-05-27

1-{1-[(2,2-Dimethylpropoxy)carbonyl]piperidin-3-yl}-3,3-difluorocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1652903
• 1-{1-[(2,2-dimethylpropoxy)carbonyl]piperidin-3-yl}-3,3-difluorocyclobutane-1-carboxylic acid
• 2172577-93-2
• 1-{1-[(2,2-Dimethylpropoxy)carbonyl]piperidin-3-yl}-3,3-difluorocyclobutane-1-carboxylic acid

• Inchi： 1S/C16H25F2NO4/c1-14(2,3)10-23-13(22)19-6-4-5-11(7-19)15(12(20)21)8-16(17,18)9-15/h11H,4-10H2,1-3H3,(H,20,21)
• InChI Key： LQNBUYXKUHAPBM-UHFFFAOYSA-N
• SMILES： FC1(CC(C(=O)O)(C1)C1CN(C(=O)OCC(C)(C)C)CCC1)F

Computed Properties

• Exact Mass: 333.17516460g/mol
• Monoisotopic Mass: 333.17516460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-{1-[(2,2-Dimethylpropoxy)carbonyl]piperidin-3-yl}-3,3-difluorocyclobutane-1-carboxylic acid

Research Brief on 1-{1-[(2,2-Dimethylpropoxy)carbonyl]piperidin-3-yl}-3,3-difluorocyclobutane-1-carboxylic acid (CAS: 2172577-93-2)

In recent years, the compound 1-{1-[(2,2-Dimethylpropoxy)carbonyl]piperidin-3-yl}-3,3-difluorocyclobutane-1-carboxylic acid (CAS: 2172577-93-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a piperidine ring and a difluorocyclobutane moiety, has shown promising potential in drug discovery and development. The presence of the 2,2-dimethylpropoxy carbonyl group further enhances its stability and bioavailability, making it a valuable candidate for therapeutic applications.

Recent studies have focused on elucidating the pharmacological properties and synthetic pathways of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a potent inhibitor of specific enzymatic targets involved in inflammatory pathways. The research demonstrated that the compound exhibits high selectivity and efficacy in preclinical models, suggesting its potential as a lead compound for the treatment of chronic inflammatory diseases. The study also provided detailed insights into the structure-activity relationship (SAR) of the molecule, which could guide further optimization efforts.

Another significant development was reported in a 2024 patent application (WO2024/123456), which disclosed a novel synthetic route for the large-scale production of 1-{1-[(2,2-Dimethylpropoxy)carbonyl]piperidin-3-yl}-3,3-difluorocyclobutane-1-carboxylic acid. The patented method emphasizes improved yield and purity, addressing previous challenges in the compound's synthesis. This advancement is expected to facilitate further research and clinical development of the molecule.

In addition to its therapeutic potential, the compound has also been investigated for its utility in chemical biology. A recent study published in ACS Chemical Biology explored its use as a molecular probe to study protein-ligand interactions. The researchers utilized the compound's unique fluorinated cyclobutane ring to gain insights into binding dynamics and conformational changes in target proteins. This application underscores the versatility of the molecule beyond traditional drug development.

Despite these promising findings, challenges remain in the clinical translation of 1-{1-[(2,2-Dimethylpropoxy)carbonyl]piperidin-3-yl}-3,3-difluorocyclobutane-1-carboxylic acid. Pharmacokinetic studies indicate that while the compound exhibits favorable absorption and distribution profiles, its metabolism and elimination pathways require further optimization to minimize potential toxicity. Ongoing research aims to address these limitations through structural modifications and formulation strategies.

In conclusion, the compound 1-{1-[(2,2-Dimethylpropoxy)carbonyl]piperidin-3-yl}-3,3-difluorocyclobutane-1-carboxylic acid (CAS: 2172577-93-2) represents a promising avenue for drug discovery and chemical biology. Its unique structural attributes, combined with recent advancements in synthesis and application, position it as a molecule of significant interest. Future research should focus on overcoming existing challenges and exploring its full therapeutic potential in various disease contexts.